Cas no 170157-64-9 (Boc-β-(2-quinolyl)-d-ala-oh)

Boc-β-(2-quinolyl)-D-Ala-OH is a protected amino acid derivative featuring a quinoline moiety at the β-position of D-alanine, with a tert-butoxycarbonyl (Boc) group serving as an N-protecting group. This compound is particularly valuable in peptide synthesis, where the Boc group ensures selective deprotection under mild acidic conditions while maintaining stability under basic and nucleophilic conditions. The quinoline ring enhances steric and electronic properties, making it useful in the design of structurally complex peptides or bioactive molecules. Its chiral purity (D-configuration) and functional group compatibility make it suitable for applications in medicinal chemistry and asymmetric synthesis. Proper handling under inert conditions is recommended to preserve integrity.
Boc-β-(2-quinolyl)-d-ala-oh structure
Boc-β-(2-quinolyl)-d-ala-oh structure
Product Name:Boc-β-(2-quinolyl)-d-ala-oh
CAS No:170157-64-9
MF:C17H20N2O4
MW:316.351704597473
MDL:MFCD00671398
CID:105684
PubChem ID:7020749
Update Time:2025-05-19

Boc-β-(2-quinolyl)-d-ala-oh Chemical and Physical Properties

Names and Identifiers

    • (R)-2-((tert-Butoxycarbonyl)amino)-3-(quinolin-2-yl)propanoic acid
    • Boc-D-2-Quinoylalanine
    • 2-Quinolinepropanoicacid, a-[[(1,1-dimethylethoxy)carbonyl]amino]-, (R)- (9CI)
    • Boc-3-(2'-quinolyl)-D-alanine
    • Boc-b-(2-quinolyl)-D-Ala-OH
    • BOC-D-QAL(2)-OH
    • BOC-D-ALA(2-QUI)-OH
    • BOC-D-ALA(2'-QUINOLYL)-OH
    • Boc-β-(2-quinolyl)-D-Ala-OH
    • BOC-BETA-(2-QUINOLYL)-D-ALA-OH
    • BOC-BETA-(2-QUINOLYL)-D-ALANINE
    • (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(quinolin-2-yl)propanoic acid
    • 2-Quinolinepropanoicacid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-,(R)-(9ci)
    • 170157-64-9
    • N13182
    • DTXSID00427278
    • Boc-D-Ala(2/'-quinolyl)-OH
    • (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-quinolin-2-ylpropanoic acid
    • Boc-beta-(2-quinolyl)-D-Ala-OH, AldrichCPR
    • MFCD00671398
    • AKOS022181582
    • (R)-2-(tert-butoxycarbonylamino)-3-(quinolin-2-yl)propanoic acid
    • CS-0357443
    • Boc-3-(2'-quinolyl)-D-alanine98+%
    • Boc-β-(2-quinolyl)-d-ala-oh
    • MDL: MFCD00671398
    • Inchi: 1S/C17H20N2O4/c1-17(2,3)23-16(22)19-14(15(20)21)10-12-9-8-11-6-4-5-7-13(11)18-12/h4-9,14H,10H2,1-3H3,(H,19,22)(H,20,21)/t14-/m1/s1
    • InChI Key: IKKVPSHCOQHAMU-CQSZACIVSA-N
    • SMILES: O(C(N[C@@H](C(=O)O)CC1C=CC2C=CC=CC=2N=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 316.1424
  • Monoisotopic Mass: 316.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 88.5Ų

Experimental Properties

  • PSA: 88.52
  • LogP: 3.14610

Boc-β-(2-quinolyl)-d-ala-oh Security Information

  • Storage Condition:2-8°C

Boc-β-(2-quinolyl)-d-ala-oh Pricemore >>

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Additional information on Boc-β-(2-quinolyl)-d-ala-oh

Comprehensive Overview of Boc-β-(2-quinolyl)-d-ala-oh (CAS No. 170157-64-9): Properties, Applications, and Research Insights

The compound Boc-β-(2-quinolyl)-d-ala-oh (CAS No. 170157-64-9) is a specialized N-Boc-protected amino acid derivative that has garnered significant attention in pharmaceutical and peptide synthesis research. Its unique structural features, combining a quinoline moiety with a D-alanine backbone, make it a valuable building block for drug discovery and bioconjugation applications. Researchers are increasingly exploring its potential in targeted therapies, particularly in the context of protein-protein interaction inhibitors and small molecule modulators.

In recent years, the demand for chiral amino acid derivatives like Boc-β-(2-quinolyl)-d-ala-oh has surged due to their critical role in developing peptide-based therapeutics. This compound's quinoline scaffold offers distinct advantages in medicinal chemistry, including enhanced binding affinity and improved pharmacokinetic properties. Many researchers are investigating its application in cancer research, neurodegenerative disease studies, and antimicrobial agent development, aligning with current trends in precision medicine.

The Boc (tert-butoxycarbonyl) protecting group in CAS 170157-64-9 provides excellent stability during peptide synthesis while allowing for selective deprotection under mild acidic conditions. This characteristic makes it particularly valuable for solid-phase peptide synthesis (SPPS) and fragment-based drug design. Recent publications have highlighted its utility in creating conformationally constrained peptides, addressing one of the key challenges in peptide drug development—improving metabolic stability.

From a synthetic chemistry perspective, Boc-β-(2-quinolyl)-d-ala-oh serves as a versatile intermediate for constructing quinoline-containing peptidomimetics. Its D-configuration at the alpha carbon makes it resistant to enzymatic degradation, a property highly sought after in the development of therapeutic peptides. The compound's fluorescence properties, derived from its quinoline heterocycle, also enable its use as a biochemical probe in cellular imaging studies.

Quality control of CAS 170157-64-9 typically involves advanced analytical techniques such as HPLC purity testing, mass spectrometry, and chiral analysis to ensure enantiomeric purity. These rigorous standards reflect the compound's importance in GMP-compliant pharmaceutical manufacturing and preclinical research. The growing interest in quinoline-based drugs has further amplified the relevance of this specialty chemical in modern drug discovery pipelines.

Storage and handling of Boc-β-(2-quinolyl)-d-ala-oh require attention to moisture sensitivity and temperature control, typical for N-protected amino acids. Proper storage at -20°C under inert atmosphere helps maintain its stability for extended periods. These considerations are particularly important for researchers working with high-value synthetic intermediates in academic and industrial settings.

The market for custom amino acid derivatives like 170157-64-9 continues to expand, driven by advancements in peptide therapeutics and targeted drug delivery systems. Recent patent literature reveals innovative applications of this compound in drug conjugate technologies and biomarker development, positioning it as a key player in next-generation pharmaceutical research.

Environmental and safety assessments of Boc-β-(2-quinolyl)-d-ala-oh indicate it should be handled with standard laboratory precautions appropriate for organic synthetic intermediates. While not classified as hazardous under current regulations, proper chemical hygiene practices are recommended during research use, reflecting the broader industry focus on green chemistry principles and laboratory safety standards.

Future research directions for CAS 170157-64-9 may explore its potential in click chemistry applications and bioorthogonal labeling, areas experiencing rapid growth in chemical biology. The compound's structural features make it amenable to various post-synthetic modifications, offering exciting possibilities for creating diverse molecular libraries for high-throughput screening.

In conclusion, Boc-β-(2-quinolyl)-d-ala-oh represents a sophisticated tool in modern medicinal chemistry, bridging the gap between small molecule drugs and biologic therapeutics. Its unique combination of quinoline pharmacophore and D-amino acid architecture continues to inspire innovative applications across multiple therapeutic areas, making it a compound of enduring interest to researchers worldwide.

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